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Abstract: This technical guide provides a comprehensive overview of 2-(4-
methoxyphenyl)ethanol (CAS No. 702-23-8), a versatile organic compound with applications
ranging from analytical chemistry to the fragrance and pharmaceutical industries. This
document will delve into its chemical identity, physical and chemical properties, synthesis, and
key applications, offering valuable insights for researchers, scientists, and professionals in drug
development.

Introduction

2-(4-methoxyphenyl)ethanol is an aromatic alcohol characterized by a 4-methoxyphenyl group
attached to an ethanol backbone. It is also commonly known by several synonyms, including 4-
methoxyphenethyl alcohol and p-methoxyphenethyl alcohol.[1][2] While the initial query
referred to "2-(4-methoxyphenyl)ethenol," the available scientific literature and chemical
databases predominantly recognize the saturated alcohol, 2-(4-methoxyphenyl)ethanol. This
guide will therefore focus on this well-documented compound. Its unique structural features
contribute to its utility as a building block in organic synthesis and as a functional ingredient in
various commercial products.

Chemical Identity and Nomenclature

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13386575#bc-rfq
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H12O2/c1-11-9-4-2-8(3-5-9)6-7-10/h2-5%2C10H%2C6-7H2%2C1H3
https://www.thegoodscentscompany.com/data/rw1204561.html
https://www.benchchem.com/product/b13386575/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-methoxyphenyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13386575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

A clear understanding of the chemical identity of a compound is fundamental for its application

in research and development. This section outlines the key identifiers for 2-(4-

methoxyphenyl)ethanol.
Identifier Value
CAS Number 702-23-8[1][3]
IUPAC Name 2-(4-methoxyphenyl)ethan-1-ol[1][4]

Molecular Formula

CoH1202[1][3]

Molecular Weight 152.19 g/mol [1][3]
InChl Key AUWDOZOUJWEPBA-UHFFFAOYSA-N[1]
SMILES COclccc(CCO)ccl[5]

4-Methoxyphenethyl alcohol, 2-(p-
Synonyms Methoxyphenyl)ethanol, p-Methoxyphenethyl

alcohol, 4-Methoxy-p-phenethyl alcohol[1][5]

Physicochemical Properties

The physical and chemical properties of 2-(4-methoxyphenyl)ethanol dictate its behavior in

various systems and are crucial for its handling, storage, and application.

Property

Value

Physical Form

Low melting solid or clear liquid[4][6]

Melting Point 26-30 °C[7][8]

Boiling Point 334-336 °C[8]

Solubility Soluble in DMSO and Methanol[9]
Purity Typically available at 98% or 99% purity

Synthesis and Reactivity
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The synthesis of 2-(4-methoxyphenyl)ethanol can be achieved through various synthetic
routes. One common method involves the reduction of 4-methoxyacetophenone.

Synthesis Workflow

The following diagram illustrates a typical synthetic pathway for 2-(4-methoxyphenyl)ethanol.

4-Methoxyacetophenone Reduction (.9., NaBH4 [1-(4-methoxyphenyl)ethanoD Further Reducmn/Remﬂt(Conceplu%—m—methoxyphenyl)ethanoD

Click to download full resolution via product page
Caption: A conceptual synthetic pathway to 2-(4-methoxyphenyl)ethanol.

A more direct synthesis involves the reduction of the corresponding ketone or aldehyde. For
example, it can be prepared by the reduction of 4-methoxyphenylacetic acid or its esters.[7]

Key Reactions

2-(4-methoxyphenyl)ethanol participates in several characteristic reactions of primary alcohols.

e Reaction with Hydriodic Acid: Refluxing with 47% hydriodic acid results in the formation of 4-
(2-iodoethyl)phenol.[6][9] This reaction demonstrates the cleavage of the ether linkage and
the conversion of the alcohol to an iodide.

o Oxidation: As a primary alcohol, it can be oxidized to the corresponding aldehyde, 2-(4-
methoxyphenyl)acetaldehyde, and further to 2-(4-methoxyphenyl)acetic acid using
appropriate oxidizing agents.

Applications in Research and Industry

2-(4-methoxyphenyl)ethanol has found utility in several scientific and commercial domains.

Analytical Chemistry

It is frequently employed as an internal standard in analytical techniques, particularly in
fluorous biphasic catalysis reactions.[7][9] Its stability and distinct chemical signature make it a
reliable reference point for quantification.
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Fragrance and Flavor Industry

The compound possesses a pleasant aroma, described as being reminiscent of fresh citrus
juice, leading to its use in perfumes and as a flavoring agent.[3][7]

Pharmaceutical and Drug Development

2-(4-methoxyphenyl)ethanol serves as a valuable building block in the synthesis of more
complex pharmaceutical compounds.[7] Its structure is a precursor for various derivatives,
including tetrahydroquinolines, which are of interest in medicinal chemistry.[7][9] Research has
also explored its potential as an inhibitor of certain cytochrome P450 enzymes, which are
involved in drug metabolism.[7] Furthermore, its structural motif is found in chiral building
blocks used in the synthesis of beta-adrenergic blockers.[10]

Safety and Handling

For safe handling, it is important to adhere to the following guidelines:

General Handling: Use in a well-ventilated area. Avoid breathing dust, fume, gas, mist,
vapors, or spray.

Personal Protective Equipment: Wear protective gloves, and eye/face protection.

Incompatibility: Incompatible with oxidizing agents.[9]

Storage: Store in a cool, dry place in a well-sealed container.[9]

According to safety data, it may cause skin and serious eye irritation, as well as respiratory
irritation.

Conclusion

2-(4-methoxyphenyl)ethanol is a multifaceted compound with a well-defined chemical profile
and a growing list of applications. Its utility as an internal standard, a fragrance component, and
a synthetic precursor in pharmaceutical research underscores its importance in both academic
and industrial settings. This guide has provided a technical overview of its properties,
synthesis, and applications, serving as a foundational resource for scientists and researchers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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